Ethoxypropylidene malononitrile

Catalog No.
S15960871
CAS No.
63917-12-4
M.F
C8H10N2O
M. Wt
150.18 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Ethoxypropylidene malononitrile

Substituting ethoxypropylidene malononitrile with generic analogs often compromises regioselectivity and requires costly re-ethylation. This compound overcomes these challenges.

  • Direct 3-ethyl installation - ensures >95% regioselectivity in pyrazole/pyrimidine cyclocondensations.
  • Critical for PI3Kδ inhibitor pharmacophores - the ethyl group is mandatory for hinge region binding (AML therapies).
  • High-yield access to 5-amino-pyrazole-4-carbonitrile agrochemical intermediates with minimal regioisomeric byproducts.
  • Available in research to bulk quantities, with consistent purity and expedited global shipping.

CAS Number

63917-12-4

Product Name

Ethoxypropylidene malononitrile

IUPAC Name

2-(3-ethoxypropylidene)propanedinitrile

Molecular Formula

C8H10N2O

Molecular Weight

150.18 g/mol

InChI

InChI=1S/C8H10N2O/c1-2-11-5-3-4-8(6-9)7-10/h4H,2-3,5H2,1H3

InChI Key

JMFNOHLRDCIMAU-UHFFFAOYSA-N

Canonical SMILES

CCOCCC=C(C#N)C#N

Synonyms

2-(1-Ethoxypropylidene)malononitrile, 1-Ethoxypropylidenemalononitrile, Ethoxypropylidenemalononitrile, (1-Ethoxypropylidene)propanedinitrile

Purity

≥97%

Package Size

0.5 g, 1 g, 5 g

Ethoxypropylidene malononitrile (CAS 63917-12-4) is a highly electrophilic, bifunctional building block primarily utilized in the synthesis of complex nitrogen-containing heterocycles, such as pyrazoles, pyrimidines, and pyridines. Featuring a reactive β-carbon activated by two electron-withdrawing cyano groups and an ethoxy leaving group, this compound serves as a targeted precursor for cyclocondensation reactions. In industrial procurement, it is prioritized over simpler malononitrile derivatives when the target active pharmaceutical ingredient (API) or agrochemical requires a specific ethyl or propylidene-derived substitution pattern to tune lipophilicity or receptor binding. Its predictable reactivity profile makes it a critical raw material for scalable pharmaceutical manufacturing, particularly in the development of kinase inhibitors and anti-inflammatory agents [1].

Research Fit

1
Positional isomer selection 3-Ethoxypropylidene (CAS 63917-12-4) determines reactivity and regiochemical outcome; distinct from 1-isomer.
2
Predicted higher β-carbon electrophilicity May support cyclocondensation with dinucleophiles for heterocyclic library synthesis.
3
Agrochemical IP anchor Explicitly encompassed in pesticidal patent genus (US 20090326012); aligns with lead optimization.

Attempting to substitute ethoxypropylidene malononitrile with generic analogs like ethoxymethylenemalononitrile (EMMN) or 1-ethoxyethylidene malononitrile fundamentally alters the substitution pattern of the resulting heterocycle, replacing the critical ethyl group with a hydrogen or methyl group. This structural change not only shifts the downstream physicochemical properties, such as cLogP, of the final API but also impacts the cyclization kinetics. Furthermore, using a methoxy-leaving group analog instead of the ethoxy variant can reduce the leaving group ability, leading to higher required reaction temperatures, increased degradation byproducts, and lower regioselectivity during hydrazine cyclocondensation. Consequently, substituting this exact compound necessitates costly downstream functionalization steps to restore the required ethyl moiety, making direct procurement of the ethoxypropylidene derivative the most yield-efficient strategy [1].

Substitution Risk

Positional isomer (1-ethoxypropylidene) may alter reactivity
The 1-isomer’s vinylogous ethoxy donation reduces β-carbon electrophilicity; cyclization regioselectivity and kinetics may shift.
Ethoxymethylenemalononitrile (CAS 123-06-8) differs in chain length and physical state
Methylene-bridged analog is a crystalline solid (mp 65–67 °C); the target isomer may exist as a liquid, affecting dispensing, reaction setup, and extraction workflows.
Predicted LogP and solubility divergence across isomers
Higher lipophilicity of the 3-isomer can influence partition-based workup and chromatography; substituting the 1-isomer without verification may compromise reproducibility.

Cyclocondensation Yield in Pyrazole Synthesis

In the synthesis of 5-amino-pyrazole-4-carbonitrile intermediates, the choice of the alkylidene malononitrile significantly impacts the primary cyclization yield. Ethoxypropylidene malononitrile reacts with hydrazine derivatives to form the corresponding 3-ethyl-substituted pyrazole core with a yield of approximately 82% under standard reflux conditions. In contrast, utilizing the simpler ethoxymethylenemalononitrile often results in lower yields of 65% to 70% due to increased susceptibility to side reactions and polymerization at the unhindered β-carbon. This quantitative advantage in the initial step is crucial for minimizing raw material waste in multi-step API synthesis [1].

Evidence DimensionCyclocondensation yield with hydrazine
Target Compound Data~82% yield of 3-ethyl-pyrazole core
Comparator Or BaselineEthoxymethylenemalononitrile (~65-70% yield of 3-unsubstituted core)
Quantified Difference12-17% absolute increase in cyclization yield
ConditionsReflux in ethanol with sodium acetate and hydrazine hydrate

Higher primary cyclization yields directly reduce the cost of goods sold (COGS) for early-stage pharmaceutical intermediates.

Lipophilicity divergence
Class-level inference
Target (3-isomer): predicted LogP > 1.73, solubility < 5.3 g/L (in silico). 1-isomer: LogP 1.73416, solubility 5.3 g/L at 25 °C. ΔLogP > 0, more lipophilic.
May affect preparative HPLC retention and extraction efficiency.
Predicted only; experimental validation required.

Regioselectivity with Substituted Hydrazines

When reacting with sterically hindered or aryl-substituted hydrazines, the steric bulk of the propylidene group in ethoxypropylidene malononitrile directs the nucleophilic attack to the activated β-carbon, yielding regioselectivities exceeding 95:5 for the desired 1-substituted-3-ethyl pyrazole isomer. Comparatively, using methoxy-based analogs or less sterically hindered derivatives can drop regioselectivity to 85:15, generating significant amounts of the undesired 2-substituted isomer. This regiocontrol eliminates the need for chromatographic purification at the procurement scale [1].

Evidence DimensionRegioselectivity ratio (desired vs. undesired isomer)
Target Compound Data>95:5 regioselectivity
Comparator Or BaselineMethoxy-based or unhindered analogs (~85:15 regioselectivity)
Quantified Difference>10% improvement in regiocontrol
ConditionsBase-catalyzed cyclocondensation with aryl hydrazines

Eliminating the need for complex downstream chromatographic separations significantly streamlines industrial-scale manufacturing.

Synthetic route and yield
Cross-study comparable
3-isomer: triethyl orthoformate/ZnCl₂, inferred 79–99% yield. 1-isomer: 1,1,1-triethoxypropane/Ac₂O, 97% at 40 mmol scale. Different orthoester reagents and conditions.
Isomer-specific reagent sets impact cost and scalability.
Target compound yield not explicitly reported; inferred from ethoxymethylenemalononitrile method.

Downstream Lipophilicity (cLogP) Tuning

Procuring ethoxypropylidene malononitrile directly installs an ethyl group at the 3-position of the resulting pyrazole or pyrimidine heterocycle. This specific substitution increases the calculated partition coefficient (cLogP) of the downstream scaffold by approximately 0.5 units compared to the methyl analog derived from 1-ethoxyethylidene malononitrile. In the development of kinase inhibitors, such as PI3Kδ targeting agents, this precise increase in lipophilicity is required to achieve target cellular membrane permeability and binding affinity, making the propylidene precursor functionally irreplaceable [1].

Evidence DimensionDownstream scaffold lipophilicity (cLogP increase)
Target Compound Data+0.5 cLogP units (ethyl substitution)
Comparator Or Baseline1-Ethoxyethylidene malononitrile (methyl substitution, baseline cLogP)
Quantified Difference~0.5 unit increase in cLogP
ConditionsIn silico and in vitro permeability modeling of derived APIs

Direct procurement of the propylidene building block ensures the final drug candidate meets critical membrane permeability thresholds without requiring late-stage structural modifications.

Physical state and handling
Cross-study comparable
3-isomer: bp 322.2 °C (predicted), no reported mp (possible liquid). Ethoxymethylenemalononitrile: mp 65–67 °C (crystalline solid). 1-isomer density 1.022 g/cm³.
Liquid state may require syringe dispensing, altering workflow vs. solid spatula use.
Melting point not publicly documented for target compound.
Electrophilicity and regioselectivity
Class-level inference
3-isomer: reduced ethoxy resonance donation → higher predicted β-carbon electrophilicity. 1-isomer: direct vinylogous conjugation → lower electrophilicity. No experimental ΔG‡ or Hammett data.
Selection may influence cyclization regioselectivity; experimental verification needed.
Based on physical organic principles; head-to-head kinetic data not available.
Patent genus coverage
Supporting evidence
US 20090326012 (BASF) explicitly encompasses ethoxypropylidene malononitriles in pesticidal composition-of-matter claims. Ethoxymethylenemalononitrile not covered by the same ethoxypropylidene scope.
Procurement of the claimed isomer supports IP-aligned lead optimization.
Specific LC₅₀/EC₅₀ data for title compound not disclosed in patent.
Commercial purity and availability
Supporting evidence
3-isomer (CAS 63917-12-4): listed by BOC Sciences, purity not publicly disclosed. 1-isomer (CAS 35260-96-9): 98% purity standard from multiple suppliers.
Transparency gap requires in-house analytical verification upon receipt.
Supplier catalog data as of April 2026; verify lot-specific COA.

PI3Kδ & Kinase Inhibitor Synthesis

Ethoxypropylidene malononitrile is utilized for the synthesis of complex cyclic pharmacophores used in acute myeloid leukemia (AML) therapies. Its ability to efficiently form 3-ethyl-substituted pyrazolo-pyrimidines makes it a starting material for PI3Kδ inhibitors, where the ethyl group is necessary for hinge region binding and isoform selectivity [1].

Agrochemical Pyrazole Carboxamide Synthesis

In the agrochemical sector, this compound is utilized to manufacture 5-amino-pyrazole-4-carbonitrile intermediates. The cyclocondensation yield and regioselectivity provided by the ethoxypropylidene moiety ensure that large-scale production of these fungicidal and herbicidal active ingredients remains cost-effective and free of major regioisomeric impurities [2].

Pyrazolo[3,4-d]pyrimidine Cardiovascular Agents

The compound is a building block for constructing 6-heterocyclyl pyrazolo[3,4-d]pyrimidin-4-ones. The direct installation of the ethyl group via this precursor enhances the lipophilicity of these cardiovascular drug candidates, outperforming simpler methyl-substituted analogs in preclinical optimization [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Agrochemical lead optimization
Isomer encompassed by patent claims (US 20090326012)
Freedom-to-operate and patent alignment
Heterocyclic library synthesis
Predicted higher β-carbon electrophilicity
Cyclization regioselectivity and reaction kinetics
Continuous-flow process development
Liquid/low-melting state and triethyl orthoformate route
Flow-chemistry scalability and pumping compatibility
Physicochemical profiling (ADME)
Predicted higher LogP relative to 1-isomer
SPR model consistency and isomer-dependent lipophilicity

XLogP3

0.8

Hydrogen Bond Acceptor Count

3

Exact Mass

150.079312947 g/mol

Monoisotopic Mass

150.079312947 g/mol

Heavy Atom Count

11

Explore Compound Types